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Compound of Interest

Compound Name: 2,4-Dichlorobenzotrifluoride

Cat. No.: B041404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling point and density of 2,4-
Dichlorobenzotrifluoride (CAS No. 320-60-5), a key intermediate in the synthesis of various

agrochemicals and pharmaceuticals.[1][2] The document outlines its key physical properties,

details the experimental methodologies for their determination, and presents a logical workflow

for these analytical procedures.

Core Physicochemical Data
The boiling point and density are critical parameters for the handling, processing, and synthesis

of 2,4-Dichlorobenzotrifluoride. The following table summarizes the key quantitative data for

this compound.

Property Value Conditions

Boiling Point 117-118 °C At 760 mmHg

Density 1.484 g/mL At 25 °C

Experimental Protocols
The determination of the boiling point and density of 2,4-Dichlorobenzotrifluoride requires

precise and standardized experimental procedures. Below are detailed methodologies for
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these measurements.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[3] For 2,4-Dichlorobenzotrifluoride, a common method for determining its boiling

point is the micro-boiling point technique, which is suitable for small sample volumes.

Apparatus:

Thiele tube or an oil bath with a stirrer

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube (e.g., a sodium fusion tube)

Heating source (e.g., Bunsen burner or heating mantle)

Liquid paraffin or other suitable heating oil

Procedure:

A small amount of 2,4-Dichlorobenzotrifluoride is placed into the small test tube.

The capillary tube, with its sealed end uppermost, is placed inside the test tube containing

the liquid.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

This assembly is then clamped within the Thiele tube or oil bath, with the heating oil partially

immersing the setup.

The apparatus is gently heated. As the temperature rises, a stream of bubbles will emerge

from the open end of the capillary tube.

The heating is carefully adjusted to maintain a continuous and steady stream of bubbles.
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The heat source is then removed, and the liquid is allowed to cool slowly.

The boiling point is recorded as the temperature at which the bubbling ceases and the liquid

begins to enter the capillary tube.[1]

Determination of Density
Density is a fundamental physical property defined as mass per unit volume. For liquids like

2,4-Dichlorobenzotrifluoride, a common and accurate method for density determination

involves the use of a pycnometer or a digital density meter.[4][5]

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary fine bore)

Analytical balance (accurate to at least 0.001 g)

Constant temperature water bath

Thermometer

Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed and

recorded (m1).

The pycnometer is then filled with distilled water and placed in the constant temperature

water bath until it reaches thermal equilibrium (e.g., 25 °C). The water level is adjusted to the

mark, and the outside is dried. The mass of the pycnometer filled with water is recorded

(m2).

The pycnometer is emptied, dried, and then filled with 2,4-Dichlorobenzotrifluoride.

The filled pycnometer is again brought to the constant temperature in the water bath, the

liquid level is adjusted, and the outside is dried. The mass of the pycnometer filled with the

sample liquid is recorded (m3).
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The density of the sample is calculated using the formula: Density of sample = [(m3 - m1) /

(m2 - m1)] * Density of water at the experimental temperature.

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the sequential determination of the

density and boiling point of a liquid sample such as 2,4-Dichlorobenzotrifluoride.
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Density Determination Boiling Point Determination

Clean and weigh empty pycnometer (m1)

Fill with distilled water and weigh at constant temperature (m2) Clean, dry, and fill pycnometer with sample

Calculate volume of pycnometer

Calculate sample density

Weigh filled pycnometer at constant temperature (m3)

Result: Density

Place sample and inverted capillary tube in test tube

Attach to thermometer and place in Thiele tube

Heat apparatus gently

Observe for a steady stream of bubbles

Remove heat and allow to cool

Record temperature when liquid enters capillary

Result: Boiling Point

Start: Liquid Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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